molecular formula C22H25N3O6S B2904527 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide CAS No. 898418-49-0

2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide

Cat. No.: B2904527
CAS No.: 898418-49-0
M. Wt: 459.52
InChI Key: QCGHMPXOXGGMSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide is a complex organic compound with a unique spirocyclic structure. This compound is characterized by the presence of a methoxyphenyl group, a phenylsulfonyl group, and a spirocyclic oxa-diazaspirodecane ring system. The compound’s molecular formula is C22H26N2O4S, and it has a molecular weight of 414.52 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide involves multiple steps, starting from commercially available reagents. One common synthetic route includes the following steps:

Industrial Production Methods

Industrial production of this compound typically follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

Mechanism of Action

The mechanism of action of 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by:

Comparison with Similar Compounds

2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide can be compared with other similar compounds, such as:

These comparisons highlight the uniqueness of 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4

Biological Activity

The compound 2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide is a complex organic molecule with significant potential in medicinal chemistry. Its structure suggests various biological activities, particularly in the realms of antitumor and antimicrobial properties. This article synthesizes available research findings on its biological activity, including case studies and relevant data.

  • Molecular Formula : C22H25N3O5S
  • Molecular Weight : 443.5 g/mol
  • Purity : Typically ≥ 95%

Antitumor Activity

Recent studies have indicated that compounds with similar structural motifs to the target compound exhibit notable antitumor activity. For instance, derivatives containing benzimidazole and benzothiazole nuclei have been shown to inhibit the proliferation of various cancer cell lines, including A549 (lung cancer), using both 2D and 3D cell culture assays.

CompoundCell LineIC50 (μM) in 2DIC50 (μM) in 3D
Compound AA5492.12 ± 0.214.01 ± 0.95
Compound BHCC8275.13 ± 0.977.02 ± 3.25
Compound CNCI-H3580.85 ± 0.051.73 ± 0.01

These findings suggest that compounds with similar spirocyclic structures may also possess effective antitumor properties through mechanisms such as DNA intercalation or binding within the minor groove of DNA, which is crucial for their therapeutic action .

Antimicrobial Activity

The antimicrobial potential of related compounds has been evaluated against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The results from broth microdilution tests indicate that certain derivatives exhibit significant antibacterial activity, which could be attributed to their ability to disrupt bacterial cell wall synthesis or interfere with metabolic pathways.

The proposed mechanisms through which these compounds exert their biological effects include:

  • DNA Intercalation : Similar compounds have been shown to intercalate into DNA, disrupting replication and transcription processes.
  • Enzyme Inhibition : Compounds may act as enzyme inhibitors, affecting pathways critical for tumor growth or bacterial survival.
  • Receptor Modulation : Interaction with specific receptors can lead to altered cellular signaling pathways that promote apoptosis in cancer cells or inhibit bacterial virulence factors.

Study on Antitumor Activity

A study focusing on a structurally similar compound demonstrated its effectiveness against lung cancer cell lines through a series of assays:

  • Cell Viability Assays : Conducted using MTS cytotoxicity assays confirmed the dose-dependent nature of the antitumor activity.
  • Mechanistic Studies : Further investigations revealed that the compound induced apoptosis in cancer cells via caspase activation pathways.

Study on Antimicrobial Activity

Another study evaluated the antimicrobial efficacy of compounds related to the target molecule:

  • Testing Methodology : Broth microdilution methods were employed as per CLSI guidelines.
  • Results : Several compounds showed promising results against both E. coli and S. aureus, indicating potential for development into therapeutic agents.

Properties

IUPAC Name

2-[4-(benzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-N-(4-methoxyphenyl)-2-oxoacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N3O6S/c1-30-18-9-7-17(8-10-18)23-20(26)21(27)24-13-11-22(12-14-24)25(15-16-31-22)32(28,29)19-5-3-2-4-6-19/h2-10H,11-16H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCGHMPXOXGGMSJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N3O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

459.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.